Cas no 2107020-06-2 (3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid
• CAS No: 2107020-06-2
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6295944
• PubChem ID: 165791253
• Update Time: 2025-10-16

3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid
• EN300-1817728
• 2107020-06-2

• Inchi： 1S/C10H13NO4/c1-15-6-2-3-7(9(12)4-6)8(5-11)10(13)14/h2-4,8,12H,5,11H2,1H3,(H,13,14)
• InChI Key： OMXOVYCYOUFZRD-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C(=O)O)CN)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid

3-Amino-2-(2-Hydroxy-4-Methoxyphenyl)propanoic Acid (CAS No. 2107020-06-2): A Comprehensive Overview

3-Amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid (CAS No. 2107020-06-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties: 3-Amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid is an amino acid derivative characterized by a phenolic hydroxyl group and a methoxy substituent on the aromatic ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The compound is a white crystalline solid with a molecular weight of 239.25 g/mol. It is soluble in water and polar organic solvents, making it suitable for various biochemical assays and pharmaceutical formulations.

Synthesis Methods: The synthesis of 3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxyphenylglycine with ammonia or an amine derivative under controlled conditions. Another approach utilizes the condensation of 4-methoxybenzaldehyde with glycine followed by reduction and subsequent amino group introduction. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions to enhance yield and reduce by-products.

Biological Activities: 3-Amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid has shown promising biological activities in various preclinical studies. It exhibits potent antioxidant properties, which can be attributed to the presence of the phenolic hydroxyl group. This compound has been found to scavenge free radicals effectively, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary studies have indicated that it possesses anti-inflammatory effects, which could be beneficial in managing inflammatory conditions.

Pharmacological Applications: The therapeutic potential of 3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid has been investigated in several areas. In neuropharmacology, it has shown neuroprotective effects by reducing neuronal damage induced by oxidative stress and inflammation. This makes it a promising lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. In oncology, preliminary studies have suggested that it may have antiproliferative effects on certain cancer cell lines, warranting further investigation into its potential as an anticancer agent.

Clinical Trials and Future Directions: While 3-amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid is still in the early stages of research, several preclinical studies have demonstrated its safety and efficacy in animal models. These findings have paved the way for future clinical trials to evaluate its therapeutic potential in humans. Researchers are currently focusing on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

Conclusion: 3-Amino-2-(2-hydroxy-4-methoxyphenyl)propanoic acid (CAS No. 2107020-06-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers multiple biological activities, including antioxidant, anti-inflammatory, neuroprotective, and antiproliferative effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable candidate for further development in pharmaceutical research.